Cas no 1218449-28-5 (2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide)

• Product Name: 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide
• CAS No: 1218449-28-5
• MF: C₁₁H₂₂N₂OS
• MW: 230.370181560516
• CID: 5098280
• PubChem ID: 43296725
• Update Time: 2026-03-02

2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-amino-N,4-dimethyl-N-(tetrahydro-3-thienyl)-
• 2-Amino-n,4-dimethyl-N-(tetrahydrothiophen-3-yl)pentanamide
• 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide

• Inchi： 1S/C11H22N2OS/c1-8(2)6-10(12)11(14)13(3)9-4-5-15-7-9/h8-10H,4-7,12H2,1-3H3
• InChI Key： UOHQYWMZEIRKRG-UHFFFAOYSA-N
• SMILES： C(N(C)C1CCSC1)(=O)C(N)CC(C)C

Additional information on 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide

Professional Introduction to Compound with CAS No. 1218449-28-5 and Product Name: 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide

2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide (CAS No. 1218449-28-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a pentanamide backbone with a thiolan-3-yl substituent, making it a versatile intermediate in the development of novel therapeutic agents. The presence of multiple functional groups, including amino and thiol functionalities, positions this molecule as a promising candidate for further exploration in drug discovery and molecular engineering.

The structural configuration of 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide is of particular interest due to its potential biological activity. The thiolan ring, a five-membered heterocyclic structure containing sulfur, is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and coordination with metal ions. These properties make it an attractive scaffold for designing molecules with specific interactions with biological targets. Additionally, the amino and methyl groups contribute to the compound's solubility and reactivity, enabling its use in a wide range of synthetic applications.

In recent years, there has been growing interest in the development of pharmaceutical intermediates that incorporate thiol-containing moieties. Thiols are well-documented for their role in enzyme inhibition and redox signaling pathways, making them valuable tools in the fight against various diseases. The synthetic pathways for 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide have been optimized to ensure high yields and purity, facilitating its use in industrial-scale production. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The thiolan ring has been shown to exhibit broad-spectrum activity against bacteria and fungi by disrupting cell membranes and inhibiting essential metabolic pathways. Furthermore, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure forms, which can be crucial for achieving optimal pharmacological effects. This aspect has prompted researchers to explore its derivatives as candidates for novel antibiotics.

Another area where 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide shows promise is in neurological research. The compound's ability to interact with biological targets such as enzymes and receptors has led to investigations into its potential as a precursor for neuroprotective agents. Preliminary studies suggest that derivatives of this molecule may be effective in mitigating neurodegenerative diseases by modulating key signaling pathways involved in brain health. The versatility of its structural framework allows chemists to fine-tune its properties for specific therapeutic applications.

The chemical reactivity of 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide has been thoroughly studied to understand its potential roles in synthetic chemistry. The amino group serves as a nucleophile, enabling reactions such as amide bond formation and condensation reactions with carboxylic acids. The thiolan ring's sulfur atom can engage in disulfide bond formations or act as a ligand for metal complexes, providing additional synthetic handles. These features make it a valuable building block for constructing more complex molecules with tailored functionalities.

In conclusion, 2-amino-N,4-dimethyl-N-(thiolan-3-yl)pentanamide (CAS No. 1218449-28-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential biological activities. Its role as an intermediate in drug development underscores the importance of specialized organic compounds in modern medicine. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and synthesis of next-generation therapeutic agents.